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Compound of Interest

Compound Name:
11,14-Eicosadienoic acid, methyl

ester

Cat. No.: B164368 Get Quote

Safe Disposal of 11,14-Eicosadienoic Acid, Methyl
Ester
The proper disposal of 11,14-Eicosadienoic acid, methyl ester, a polyunsaturated fatty acid

methyl ester, is crucial for maintaining laboratory safety and environmental compliance. The

guiding principle is to treat this compound as a chemical waste product, managed through your

institution's Environmental Health and Safety (EHS) department or a licensed waste disposal

contractor.[1][2] Direct disposal into sanitary sewers or regular trash is inappropriate.[3]

Essential Safety & Handling Information
Before handling for disposal, it is critical to be aware of the compound's properties and

associated hazards. This substance should be handled in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.[1][4]
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Property Value

Molecular Formula C₂₁H₃₈O₂[5]

Molecular Weight 322.5 g/mol [5]

Form Liquid[6]

Storage Temperature -20°C[6][7]

Incompatible Materials Strong oxidizing agents[7]

Hazardous Decomposition Carbon oxides upon combustion[7]

Personal Protective Equipment (PPE)

When handling 11,14-Eicosadienoic acid, methyl ester for disposal, appropriate PPE is

mandatory to prevent skin and eye contact.[1][6]

Eye Protection: Safety goggles or glasses.[6]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile).[3]

Body Protection: Laboratory coat.[1]

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol ensures safety and regulatory compliance.

Waste Identification and Segregation:

Clearly label a dedicated, chemically compatible waste container with "Hazardous Waste:

11,14-Eicosadienoic acid, methyl ester".[1]

Do not mix this waste with other chemical streams, particularly incompatible materials like

strong oxidizing agents.[1]

Containerization:
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Use a robust, chemically resistant container made of high-density polyethylene (HDPE) or

glass, equipped with a secure, leak-proof lid.[1]

Inspect the container to ensure it is free from cracks or damage.[1]

To allow for expansion, do not fill the container beyond 90% of its capacity, leaving at least

10% headspace.[1]

Waste Storage:

Store the sealed waste container in a designated, cool, and well-ventilated secondary

containment area.[1][7]

This storage location must be away from heat, sparks, open flames, and direct sunlight.[1]

[7]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste contractor to schedule a pickup.[1]

Provide the waste handler with the precise name of the chemical and any available safety

data.[1]

Record Keeping:

Maintain meticulous records detailing the quantity of waste, the date it was placed in the

container, and the date of collection by the disposal service.[1]

Spill Cleanup Procedures
In the event of a spill, ensure the area is well-ventilated and follow these steps.[3]
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Spill Size Procedure

Small Quantity (<50 mL)

Absorb the spill using an inert material such as

vermiculite, perlite, or cat litter.[3] Scoop the

absorbed material into the designated

hazardous waste container, seal it, and store it

for professional disposal.[3]

Large Quantity (>50 mL)

Absorb the spill with vermiculite, perlite, or cat

litter.[3] Carefully scoop the mixture into a

suitable container, seal it tightly, and store it in

the designated waste area until it can be

collected by a licensed waste contractor.[3]

For any major spill, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 11,14-
Eicosadienoic acid, methyl ester.
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Caption: Disposal workflow for 11,14-Eicosadienoic acid, methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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